BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Hpk1-IN-33

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hpk1-IN-33

Cat. No.: B12409493

This document provides immediate safety, handling, and disposal protocols for Hpk1-IN-33, a
potent Hematopoietic Progenitor Kinase 1 (HPK1) inhibitor. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

l. Personal Protective Equipment (PPE)

While Hpk1-IN-33 is not classified as a hazardous substance or mixture, adherence to
standard laboratory safety protocols is essential to minimize exposure and ensure a safe
working environment.[1] The following personal protective equipment should be worn at all
times when handling the compound:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.

o Eye Protection: Safety glasses with side shields or goggles must be worn to protect against
accidental splashes.

o Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

» Respiratory Protection: Not generally required under normal handling conditions. However, if
there is a risk of aerosolization, a NIOSH-approved respirator may be necessary.

Il. Health and Safety Information

Chemical and Physical Properties
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Property Value
Chemical Formula C18H16CIFN6
Molecular Weight 370.81 g/mol
CAS Number 2920000-86-6

Source: AbMole BioScience Material Safety Data Sheet[1]

First Aid Measures

Immediate medical attention should be sought in case of any exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Source: AbMole BioScience Material Safety Data Sheet[1]

lll. Operational Plan: Handling and Storage

Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.
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Preparation of Stock Solutions:

 All handling of the solid compound and preparation of solutions should be performed in a
chemical fume hood to minimize inhalation risk.

» Use appropriate solvents as recommended by the supplier. For example, Hpk1-IN-33 is
soluble in DMSO.

e Avoid generating dust when handling the solid form.
Experimental Use:

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

e When using the compound in cell culture or other experiments, follow standard aseptic
techniques.

IV. Disposal Plan

o Chemical Waste: Dispose of unused Hpk1-IN-33 and any solutions containing the compound
as chemical waste in accordance with institutional and local regulations. Do not pour down
the drain.

» Contaminated Materials: All disposable materials that have come into contact with Hpk1-IN-
33, such as pipette tips, gloves, and empty containers, should be collected in a designated,
sealed waste bag and disposed of as chemical waste.

V. Hpk1 Signaling Pathway

Hematopoietic Progenitor Kinase 1 (HPK1), also known as MAP4K1, is a negative regulator of
T-cell receptor (TCR) signaling.[2] Upon TCR activation, HPK1 is recruited to the
immunological synapse and becomes activated. Activated HPK1 then phosphorylates key
downstream targets, leading to the dampening of the T-cell response. Hpk1-IN-33 is an
inhibitor of this kinase.
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Caption: Hpk1-IN-33 inhibits the negative regulatory function of HPK1 on T-cell signaling.
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VI. Experimental Workflow: Preparation of a 10 mM
Stock Solution

The following diagram outlines the procedural steps for preparing a stock solution of Hpk1-IN-
33.

Weigh appropriate mass of
Hpk1-IN-33 solid

Add appropriate volume of DMSO
to achieve 10 mM concentration

Vortex until fully dissolved

!

Aliquot into smaller volumes
for single-use

Gtore aliquots at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for the preparation of an Hpk1-IN-33 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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